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Compound of Interest

Compound Name: Tanzawaic acid E

Cat. No.: B12366874

Unveiling Tanzawaic Acid E: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tanzawaic acid E, a polyketide
natural product. The document focuses on its core physicochemical properties, including its
molecular formula and CAS number, laying the groundwork for further research and
development.

Core Molecular Identifiers

Tanzawaic acid E, a secondary metabolite produced by the fungus Penicillium steckii,
possesses a distinct chemical structure that contributes to its biological activities.[1] Definitive
identification in a research or drug development context necessitates precise molecular and
registry information.

Physicochemical Data Summary

The fundamental identifiers for Tanzawaic acid E are summarized in the table below. This
information is critical for compound registration, literature searches, and accurate experimental
design.
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Identifier Value Source

Inferred from identical

Molecular Formula C1sH2403 elemental composition to
Tanzawaic acid K[2]

CAS Number Not available

Note: While the molecular formula is strongly suggested by comparative analysis with
structurally similar compounds, a definitive primary source for the CAS number of Tanzawaic
acid E is not readily available in public databases as of the latest update of this document.

Biosynthesis and Isolation

Tanzawaic acid E is a member of the tanzawaic acid family of polyketides. Its biosynthesis is
rooted in the complex enzymatic machinery of its fungal producer.

General Experimental Approach for Isolation

The isolation of tanzawaic acids, including Tanzawaic acid E, from Penicillium steckii cultures
typically follows a multi-step extraction and chromatographic purification process. While the
specific protocol for Tanzawaic acid E is detailed in specialized literature, a generalized

workflow can be represented as follows:

Extraction Purification

Column Chromatography H Collected Fractions ‘——{ High-Performance Liquid Chromatography (HPLC) ‘—»‘ Pure Tanzawaic Acid E

Solvent Extraction

(e.g., Ethyl Acetate)

(e.g., Silica Gel)

—»‘ Crude Extract

Fungal Culture (P. steckii) }—»

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of Tanzawaic acid E.

Further Research and Considerations
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The lack of a readily available CAS number for Tanzawaic acid E suggests that it may be a
less commonly isolated or commercially available member of the tanzawaic acid family.
Researchers interested in this specific compound may need to rely on isolation from source
organisms or custom synthesis. The structural similarity to other tanzawaic acids, for which
more data is available, can provide a basis for predicting its chemical properties and potential
biological activities. The primary literature, particularly the work of Malmstrgm, Christophersen,
and Frisvad, remains the foundational resource for in-depth information on the characterization
of Tanzawaic acid E.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b12366874?utm_src=pdf-body
https://www.benchchem.com/product/b12366874?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10870185/
https://www.benchchem.com/product/b12366874?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/10870185/
https://pubmed.ncbi.nlm.nih.gov/10870185/
https://www.beilstein-journals.org/bjoc/articles/10/20
https://www.beilstein-journals.org/bjoc/articles/10/20
https://www.benchchem.com/product/b12366874#tanzawaic-acid-e-molecular-formula-and-cas-number
https://www.benchchem.com/product/b12366874#tanzawaic-acid-e-molecular-formula-and-cas-number
https://www.benchchem.com/product/b12366874#tanzawaic-acid-e-molecular-formula-and-cas-number
https://www.benchchem.com/product/b12366874#tanzawaic-acid-e-molecular-formula-and-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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